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Compound of Interest

Compound Name: Butyl isovalerate

Cat. No.: B089475 Get Quote

Technical Guide: Physical Properties of Butyl
Isovalerate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of butyl
isovalerate, specifically its boiling point and density. The information is compiled from various

chemical data sources and presented with clarity and detail to support research and

development activities.

Core Physical Properties
Butyl isovalerate, also known as butyl 3-methylbutanoate, is an ester characterized by a fruity,

apple-like aroma. Its physical properties are crucial for a variety of applications, including its

use as a flavoring agent and in fragrance formulations.

Data Summary
The following table summarizes the reported values for the boiling point and density of butyl
isovalerate. These values have been aggregated from multiple chemical suppliers and

databases.
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Physical Property Value Conditions

Boiling Point 174.00 to 175.00 °C At 760.00 mm Hg[1]

175 °C (lit.)[2][3][4][5][6]

176 °C

150 °C [3]

Density 0.858 g/mL At 25 °C (lit.)[2][3][4][5][6]

0.85600 to 0.85900 g/mL At 25.00 °C

0.861 g/mL

Experimental Protocols
While specific experimental determinations for butyl isovalerate are not extensively detailed in

publicly available literature, the following are standard and widely accepted methodologies for

determining the boiling point and density of liquid esters.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

1. Distillation Method:

This is a common and accurate method for determining the boiling point of a liquid.

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid sample is placed in the distillation flask along with boiling chips to ensure

smooth boiling.

The apparatus is assembled, and cooling water is circulated through the condenser.
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The flask is heated, and the liquid is brought to a boil.

The thermometer bulb is positioned so that it is level with the side arm of the distillation

flask to accurately measure the temperature of the vapor that is in equilibrium with the

distilling liquid.

The temperature is recorded when the liquid is distilling at a steady rate, and the

temperature reading on the thermometer remains constant. This constant temperature is

the boiling point.

2. Thiele Tube Method:

This micro-method is suitable for small sample volumes.

Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (Durham tube), and a

capillary tube sealed at one end.

Procedure:

A small amount of the liquid is placed in the Durham tube.

The capillary tube is inverted (open end down) and placed into the Durham tube.

The Durham tube is attached to the thermometer, which is then placed in the Thiele tube

containing mineral oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is stopped, and the apparatus is allowed to cool.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.

Density Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density is the mass of a substance per unit volume.

1. Pycnometer Method:

A pycnometer is a flask with a specific, accurately known volume.

Apparatus: A pycnometer, an analytical balance.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The

temperature of the sample is recorded.

The filled pycnometer is weighed.

The pycnometer is then emptied, cleaned, and filled with a reference substance of known

density (e.g., deionized water) at the same temperature and weighed again.

The density of the sample is calculated using the masses and the known density of the

reference substance.

2. Digital Density Meter (Oscillating U-tube):

This instrument provides a rapid and highly accurate measurement of density.

Apparatus: A digital density meter.

Procedure:

The instrument is calibrated using dry air and deionized water.

A small sample of the liquid is injected into the oscillating U-tube within the instrument.

The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.
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The density is calculated from this change in frequency and displayed digitally. The

measurement is temperature-controlled.

Logical Workflow Visualization
The following diagram illustrates the logical flow from identifying the compound of interest to

obtaining and presenting its physical properties.

Workflow for Physical Property Determination

Identify Compound:
Butyl Isovalerate

Search for Physical Properties:
Boiling Point & Density

Gather Quantitative Data Identify Experimental Protocols

Summarize Data in Table Describe Methodologies

Final Technical Guide

Click to download full resolution via product page

Caption: Logical workflow for determining and presenting physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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